Cas no 3682-19-7 (4-Nitrophthalhydrazide)

• Product Name: 4-Nitrophthalhydrazide
• CAS No: 3682-19-7
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• MDL: MFCD00006891
• CID: 44399
• PubChem ID: 87559808
• Update Time: 2025-06-15

4-Nitrophthalhydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2,3-dihydrophthalazine-1,4-dione
• 2,3-Dihydro-6-nitro-1,4-phthalazinedione
• 4-Nitrophthalic Hydrazide
• 4-Nitrophthalhydrazide
• 6-NITROPHTHALHYDRAZIDE
• 1,4-Phthalazinedione, 2,3-dihydro-6-nitro-
• 6-nitrophthalazine-1,4-diol
• MLS002152890
• MLS002638084
• XQFIOLKLHNOFCA-UHFFFAOYSA-N
• SMR001224502
• NSC9339
• 4-NitrophthalicHydrazide
• DSSTox_CID_5774
• Cambridge id 5214515
• DSSTox_RID_77919
• Oprea1_716875
• DSSTox_GSID_25774
• CBDivE_006628
• BDBM74249
• cid_3543259
• HMS3039A12
• HMS3087O24
• 1,4-Dihy
• A823384
• 6-nitro-1,2,3,4-tetrahydrophthalazine-1,4-dione
• AB00075468-01
• AKOS000280999
• NCGC00091569-01
• 3682-19-7
• DTXSID1025774
• Tox21_200021
• MFCD00006891
• BRN 0218329
• CCG-245317
• AS-64535
• DTXCID605774
• 6-nitro-2,3-dihydrophthalazine-1,4-quinone
• CHEMBL1870887
• 6-Nitro-1.4-dioxo-1.2.3.4-tetrahydrophthalazin
• 6-Nitro-2,3-dihydro-1,4-phthalazinedione #
• NCGC00091569-02
• SMR001547577
• SR-01000198838
• CCRIS 4683
• AKOS037491483
• NCGC00257575-01
• N0799
• D74894
• NSC 9339
• NSC-9339
• 1,4-Dihydroxy-6-nitro-phthalazine
• CS-0089653
• SCHEMBL895627
• FT-0619293
• AKOS000435801
• AKOS015916645
• N-Amino-4-nitrophthalimide
• SR-01000198838-1
• NS00126694
• CAS-3682-19-7
• STL512032
• 4-hydroxy-7-nitrophthalazin-1(2H)-one
• DB-049011
• STK359427
• STL432878

• MDL： MFCD00006891
• Inchi： 1S/C8H5N3O4/c12-7-5-2-1-4(11(14)15)3-6(5)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13)
• InChI Key： XQFIOLKLHNOFCA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(NN1)=O)[N+](=O)[O-]
• BRN： 0218329

Computed Properties

• Exact Mass: 207.02800
• Monoisotopic Mass: 207.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.555
• Melting Point: 300°C(dec.)(lit.)
• Boiling Point: 626.8°C at 760 mmHg
• Flash Point: 332.9°C
• Refractive Index: 1.628
• PSA: 111.54000
• LogP: 0.64780

4-Nitrophthalhydrazide Security Information

• RTECS：TH8895000
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Nitrophthalhydrazide

Comprehensive Analysis of 4-Nitrophthalhydrazide (CAS No. 3682-19-7): Properties, Applications, and Industry Insights

4-Nitrophthalhydrazide (CAS No. 3682-19-7) is a specialized organic compound widely recognized for its role in fluorescence detection, chemiluminescence, and analytical chemistry. With the growing demand for high-sensitivity chemical probes in biomedical research and environmental monitoring, this compound has gained significant attention. Its molecular structure, featuring a nitro group and hydrazide moiety, enables unique reactivity, making it valuable for derivatization agents and chromogenic substrates.

Recent studies highlight the application of 4-Nitrophthalhydrazide in HPLC detection and mass spectrometry, particularly for trace analysis of carbonyl compounds. Researchers are exploring its potential in biosensor development, leveraging its low detection limits and selective binding properties. These advancements align with the current focus on precision diagnostics and green chemistry, addressing user queries like "How does 4-Nitrophthalhydrazide improve analytical sensitivity?" or "What are the alternatives to toxic derivatization reagents?".

The synthesis of 4-Nitrophthalhydrazide typically involves nitration of phthalhydrazide, followed by purification to achieve >98% purity. Its solubility in polar solvents (e.g., DMSO, methanol) and thermal stability up to 200°C make it suitable for diverse laboratory conditions. Industry professionals frequently search for optimized synthesis protocols and commercial suppliers of CAS 3682-19-7, reflecting its niche but critical role in pharmaceutical intermediates and material science.

From an SEO perspective, this content targets high-value keywords such as "4-Nitrophthalhydrazide uses", "CAS 3682-19-7 specifications", and "nitrophthalhydrazide derivatives". The compound’s relevance to sustainable analytical methods—a trending topic in 2024—further enhances its search visibility. By integrating user-centric questions and technical specifications, this article bridges the gap between academic research and industrial applications.

Quality control of 4-Nitrophthalhydrazide requires rigorous HPLC-UV validation and melting point analysis (typically 285–290°C). Regulatory compliance with REACH and ISO standards ensures its safe handling in research laboratories. Notably, its non-toxic degradation products align with the EPA’s greener solvents initiative, a frequently searched topic among environmental chemists.

Future research directions include nanomaterial functionalization using 4-Nitrophthalhydrazide for quantum dot sensors and photocatalytic systems. Such innovations respond to the rising interest in multifunctional chemical modifiers and energy-efficient detection technologies. This positions CAS 3682-19-7 as a compound with expanding interdisciplinary applications.